molecular formula C10H13N3S B8490075 2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine

2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine

Cat. No. B8490075
M. Wt: 207.30 g/mol
InChI Key: CMMPATYNPFIUHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine is a useful research compound. Its molecular formula is C10H13N3S and its molecular weight is 207.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine

Molecular Formula

C10H13N3S

Molecular Weight

207.30 g/mol

IUPAC Name

6-[2-(dimethylamino)ethylsulfanyl]pyridine-2-carbonitrile

InChI

InChI=1S/C10H13N3S/c1-13(2)6-7-14-10-5-3-4-9(8-11)12-10/h3-5H,6-7H2,1-2H3

InChI Key

CMMPATYNPFIUHX-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCSC1=CC=CC(=N1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Dimethylaminoethanethiol (0.71 g, 5.0 mmol) was dissolved in tetrahydrofuran (100 ml) and added dropwise to sodium hydride (60% oil, 0.44 g, 11.0 mmol). The reaction mixture was stirred at room temperature for 1 hr. A solution of 2-chloro-6-cyanopyridine (0.70 g, 5.0 mmol) in tetrahydrofuran (10 ml) was added to the mixture, and the mixture was stirred at room temperature for 18 hrs. The reaction mixture was concentrated under reduced pressure, diluted with water and extracted with ethyl acetate. The extract was washed with saturated brine and dried. The solvent was evaporated under reduced pressure to give the titled compound (0.49 g, 47%).
Quantity
0.71 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.44 g
Type
reactant
Reaction Step Two
Quantity
0.7 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Yield
47%

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